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Compound of Interest

Compound Name: PSB-12379

Cat. No.: B610305 Get Quote

For researchers, scientists, and drug development professionals handling PSB-12379, a potent

inhibitor of ecto-5'-nucleotidase (CD73), adherence to proper disposal procedures is crucial for

maintaining a safe laboratory environment.[1][2] While PSB-12379 is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), responsible

chemical management practices must be followed.[3][4]

Chemical and Safety Data Overview
A comprehensive understanding of the chemical and safety properties of PSB-12379 is the first

step toward safe handling and disposal. The following table summarizes key quantitative data

for this compound.

Property Value

Chemical Formula C₁₈H₂₃N₅O₉P₂

Molecular Weight 515.35 g/mol

Purity ≥98%

Solubility in Water Approximately 5 mg/mL (with sonication)

Storage Temperature -20°C

HMIS Rating Health: 0, Fire: 0, Reactivity: 0

NFPA Rating Health: 0, Fire: 0, Reactivity: 0

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610305?utm_src=pdf-interest
https://www.benchchem.com/product/b610305?utm_src=pdf-body
https://www.medchemexpress.com/PSB-12379.html
https://www.caymanchem.com/product/28446/psb-12379
https://www.benchchem.com/product/b610305?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28446m.pdf
https://file.glpbio.com/quotepdf/sds.php?token=1qhgXCg1QyuHQ4SKb_ekT1qfya_etkTLpiRZ8gcmVTyUQPE8tM1T_4G9rfn3-zXoCBUq5yJPz5dsutYScAsIOrHdWszF1sXIBZhCmHEoDQa-VIvsuf5T5zeDRHW7ZXGwmr1_RCN5G7o29
https://www.benchchem.com/product/b610305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe disposal of PSB-12379 in a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling PSB-12379 for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

2. Disposal of Unused Solid PSB-12379:

If the amount is small, it can be disposed of as non-hazardous solid waste.

For larger quantities, consult your institution's environmental health and safety (EHS) office

for guidance on disposal as chemical waste.

3. Disposal of PSB-12379 Solutions:

Aqueous solutions of PSB-12379 should not be stored for more than one day.[5]

Absorb liquid solutions with an inert material, such as vermiculite, dry sand, or earth.

Place the absorbent material into a suitable, sealable container.

Label the container clearly as "Waste containing PSB-12379".

Dispose of the container as non-hazardous chemical waste in accordance with your local

and institutional regulations. Do not pour solutions down the drain.

4. Decontamination of Glassware and Surfaces:

Rinse any glassware or surfaces that have come into contact with PSB-12379 thoroughly

with water.
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A subsequent wash with a standard laboratory detergent is recommended.

Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

5. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek medical attention.[4]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove

any contaminated clothing.[4]

Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of PSB-
12379.
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PSB-12379 Disposal Workflow
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Caption: Logical workflow for the safe disposal of PSB-12379.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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